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Compound of Interest

Compound Name: Polyhydroxybutyrate

Cat. No.: B1163853 Get Quote

A Comparative Guide to the Mechanical Properties of Polyhydroxybutyrate (PHB) and

Polypropylene (PP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanical properties of

polyhydroxybutyrate (PHB), a biodegradable polyester, and polypropylene (PP), a

conventional thermoplastic. The information presented is supported by experimental data to

assist in material selection for various applications.

Data Presentation: A Side-by-Side Comparison
The mechanical properties of PHB and polypropylene are summarized in the table below.

These values represent a range compiled from various studies and are influenced by factors

such as the specific grade of the polymer, processing conditions, and the presence of

additives.
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Mechanical
Property

Polyhydroxybutyra
te (PHB)

Polypropylene (PP) Test Standard

Tensile Strength

(MPa)
20 - 40 31 - 40 ASTM D638

Young's Modulus

(GPa)
1.3 - 3.5 0.9 - 1.5 ASTM D638

Elongation at Break

(%)
3 - 8 100 - 700 ASTM D638

Flexural Modulus

(GPa)
3.5 - 4.0 1.0 - 1.7 ASTM D790

Flexural Strength

(MPa)
20 - 60 31 - 48 ASTM D790

Notched Izod Impact

Strength (J/m)
25 - 80 20 - 110 ASTM D256

Note: The values presented are approximate and can vary based on the specific material grade

and processing conditions.

Analysis of Mechanical Properties
Polyhydroxybutyrate (PHB) exhibits a tensile strength and Young's modulus comparable to

that of polypropylene, indicating a similar stiffness and strength under tension.[1][2] However, a

significant difference lies in their ductility. PHB is a more brittle material, with a much lower

elongation at break compared to the more ductile polypropylene.[2][3] This brittleness is a key

consideration for applications requiring high flexibility or impact resistance.

In terms of flexural properties, PHB generally shows a higher flexural modulus, suggesting

greater resistance to bending forces. The flexural strength of PHB is also within a similar range

to that of polypropylene. The impact strength of PHB is generally lower than that of

polypropylene, further highlighting its more brittle nature.[4]
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The following are detailed methodologies for the key experiments cited in this guide, based on

ASTM standards.

Tensile Properties (ASTM D638)
This test method is used to determine the tensile properties of plastics.

Specimen Preparation: Test specimens are typically prepared by injection molding or

machining into a "dog-bone" shape. The standard Type I specimen is commonly used for

rigid plastics.[4] Dimensions are precisely controlled as specified in the ASTM D638

standard.

Conditioning: Specimens are conditioned for at least 40 hours at 23 ± 2 °C and 50 ± 5%

relative humidity before testing to ensure consistency.

Test Procedure:

The thickness and width of the gauge section of the specimen are measured.

The specimen is mounted into the grips of a universal testing machine.

An extensometer is attached to the specimen to measure strain.

The specimen is pulled at a constant crosshead speed until it fractures. The speed is

dependent on the material and specimen type, with common speeds for rigid plastics

being 5 mm/min or 50 mm/min.[5]

Data Analysis: The tensile strength, Young's modulus, and elongation at break are calculated

from the resulting stress-strain curve.

Flexural Properties (ASTM D790)
This test method determines the flexural properties of plastics.

Specimen Preparation: Rectangular bar specimens are used. For molded plastics, typical

dimensions are 127 mm in length, 12.7 mm in width, and 3.2 mm in thickness.[1]
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Conditioning: Specimens are conditioned under the same standards as for tensile testing (23

± 2 °C and 50 ± 5% relative humidity for at least 40 hours).

Test Procedure:

The specimen is placed on two supports in a three-point bending setup. The support span

is typically 16 times the specimen thickness.[1]

A load is applied to the center of the specimen at a constant crosshead speed. The speed

is calculated based on the specimen's dimensions to maintain a specific strain rate.[1]

The test is terminated when the specimen breaks or the strain reaches 5%.

Data Analysis: Flexural strength and flexural modulus are calculated from the load-deflection

curve.

Notched Izod Impact Strength (ASTM D256)
This test method is used to determine the impact resistance of plastics.

Specimen Preparation: Rectangular bar specimens with a specified notch are used. The

standard specimen dimensions are 63.5 x 12.7 x 3.2 mm.[6]

Conditioning: Specimens are conditioned as per the previously mentioned standards.

Test Procedure:

The specimen is clamped vertically in the test fixture with the notch facing the direction of

the pendulum strike.[6]

A pendulum of a specified weight is released from a set height, striking and breaking the

specimen.

The energy absorbed by the specimen during the fracture is measured by the height to

which the pendulum swings after impact.

Data Analysis: The impact strength is calculated in Joules per meter (J/m) by dividing the

absorbed energy by the thickness of the specimen.
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Caption: Experimental workflow for comparing the mechanical properties of PHB and PP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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